Cas no 23127-01-7 (2(1H)-Pyrazinone,5-methyl-3-propyl-)

• Product name: 2(1H)-Pyrazinone,5-methyl-3-propyl-
• CAS No: 23127-01-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 251718
• PubChem ID: 45099390

2(1H)-Pyrazinone,5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,5-methyl-3-propyl-
• Pyrazinol,5-methyl-3-propyl- (8CI)
• 5-methyl-3-propyl-1H-pyrazin-2-one
• 5-Methyl-3-propylpyrazin-2(1H)-one
• DTXSID60667855
• 23127-01-7

• Inchi： InChI=1S/C8H12N2O/c1-3-4-7-8(11)9-5-6(2)10-7/h5H,3-4H2,1-2H3,(H,9,11)
• InChI Key： NKCYOKSWWIYQHQ-UHFFFAOYSA-N
• SMILES： CCCC1=NC(C)=CNC1=O

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• PSA: 41.46